1H,3H,4H-Pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid
• InChI: InChI=1S/C8H9NO3/c10-8(11)6-1-2-9-3-4-12-5-7(6)9/h1-2H,3-5H2,(H,10,11)
• InChI Key: XZUQLEQSBXURDL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C(C=CN21)C(=O)O

Description

1H,3H,4H-Pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid ethyl ester (Comp. No. 2a) (3.2 g, 16.4 mmol) in methanol (64 ml) was added water (64 ml) and sodium hydroxide (3.3 g, 82 mmol) and the mixture was stirred at reflux until complete conversion according to LC/MC (about 4 h). Approximately half of the solvents were evaporated in vacuo and the mixture was acidified with excess hydrochloric acid. The forming precipitate was filtered off, washed once with water and dried in vacuo to give 2.7 g (100%) of 3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylic acid as white solid. LC/MS (method 4): Rt=0.77 min; m/z=168.02 (M+H+).